Cas no 773873-98-6 (Methyl 2,6-difluoro-3-methylbenzoate)

• Product Name: Methyl 2,6-difluoro-3-methylbenzoate
• CAS No: 773873-98-6
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 4951145
• PubChem ID: 55255639
• Update Time: 2025-10-28

Methyl 2,6-difluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,6-difluoro-3-methylbenzoate
• 2,6-Difluoro-3-methylbenzoic acid, methyl ester
• Methyl 2,6-difluoro-3-methylbenzoate

• Inchi： 1S/C9H8F2O2/c1-5-3-4-6(10)7(8(5)11)9(12)13-2/h3-4H,1-2H3
• InChI Key： GFNPHCOGNULPLS-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=C(C=CC=1C)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,6-difluoro-3-methylbenzoate

Methyl 2,6-difluoro-3-methylbenzoate (CAS No. 773873-98-6): Properties, Applications, and Market Insights

Methyl 2,6-difluoro-3-methylbenzoate (CAS No. 773873-98-6) is a fluorinated aromatic ester with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique molecular structure, featuring two fluorine atoms at the 2 and 6 positions and a methyl group at the 3 position of the benzoate ring. The presence of fluorine atoms enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The chemical properties of Methyl 2,6-difluoro-3-methylbenzoate include a molecular formula of C₉H₈F₂O₂ and a molecular weight of 186.15 g/mol. It typically appears as a colorless to pale yellow liquid with a mild aromatic odor. Its boiling point and melting point depend on the purity and storage conditions, but it is generally stable under ambient temperatures. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various chemical reactions.

One of the primary applications of Methyl 2,6-difluoro-3-methylbenzoate is in the pharmaceutical industry, where it serves as a key intermediate for the synthesis of active pharmaceutical ingredients (APIs). Fluorinated compounds are increasingly sought after due to their ability to improve drug bioavailability and metabolic stability. Researchers are exploring its potential in developing new fluoro-containing drugs, particularly in the fields of oncology and central nervous system (CNS) disorders, where fluorine substitution can enhance therapeutic efficacy.

In agrochemicals, Methyl 2,6-difluoro-3-methylbenzoate is used to synthesize herbicides and pesticides. The introduction of fluorine atoms into agrochemicals often leads to improved pest control efficiency and environmental compatibility. With the growing demand for sustainable agriculture, this compound is gaining attention for its role in developing next-generation crop protection agents. Recent studies highlight its utility in creating low-toxicity fluorinated pesticides, aligning with global trends toward greener farming practices.

The market for Methyl 2,6-difluoro-3-methylbenzoate is expanding, driven by the increasing adoption of fluorinated compounds in high-value industries. According to industry reports, the global market for fluorinated intermediates is projected to grow at a compound annual growth rate (CAGR) of 5-7% over the next decade. Key players in the chemical and pharmaceutical sectors are investing in R&D to explore novel applications of this compound, further fueling its demand.

From a synthetic chemistry perspective, Methyl 2,6-difluoro-3-methylbenzoate is often prepared through esterification reactions involving 2,6-difluoro-3-methylbenzoic acid and methanol. Advances in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial-scale production. Researchers are also investigating greener synthesis routes, such as enzyme-catalyzed reactions, to reduce the environmental impact of its manufacturing process.

Safety and handling of Methyl 2,6-difluoro-3-methylbenzoate require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as highly hazardous, its fluorinated nature warrants careful handling to avoid unnecessary exposure. Regulatory compliance varies by region, but most jurisdictions require proper labeling and storage in accordance with chemical safety guidelines.

In conclusion, Methyl 2,6-difluoro-3-methylbenzoate (CAS No. 773873-98-6) is a versatile fluorinated compound with broad applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique properties and growing market demand make it a compound of interest for researchers and industry professionals alike. As the chemical industry continues to innovate, this compound is expected to play a pivotal role in the development of advanced materials and bioactive molecules.